(Z)-3-cyclopropyl-N-[(1R,2R)-2-(dimethylamino)cyclopentyl]-2-fluorobut-2-enamide

• IUPAC Name: (Z)-3-cyclopropyl-N-[(1R,2R)-2-(dimethylamino)cyclopentyl]-2-fluorobut-2-enamide
• InChI: InChI=1S/C14H23FN2O/c1-9(10-7-8-10)13(15)14(18)16-11-5-4-6-12(11)17(2)3/h10-12H,4-8H2,1-3H3,(H,16,18)/b13-9-/t11-,12-/m1/s1
• InChI Key: FRQNLTZDCFPSBB-QJHSLEFKSA-N
• Canonical SMILES: CC(=C(C(=O)NC1CCCC1N(C)C)F)C2CC2
• Isomeric SMILES: C/C(=C(\C(=O)N[C@@H]1CCC[C@H]1N(C)C)/F)/C2CC2
• Molecular Formula: C14H23FN2O
• Molecular Weight: 254.34 g/mol

Description

(Z)-3-cyclopropyl-N-[(1R,2R)-2-(dimethylamino)cyclopentyl]-2-fluorobut-2-enamide, also known as Compound A, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of selective androgen receptor modulators (SARMs) and has been shown to have significant anabolic effects on muscle and bone tissue, while minimizing the androgenic effects on other tissues.

Scientific Research Applications

(Z)-3-cyclopropyl-N-[(1R,2R)-2-(dimethylamino)cyclopentyl]-2-fluorobut-2-enamide A has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to have significant anabolic effects on muscle and bone tissue, making it a potential treatment for conditions such as osteoporosis, muscle wasting, and frailty in the elderly. It has also been studied for its potential use in improving physical performance in athletes and enhancing recovery from injuries.

Mechanism of Action

The mechanism of action of (Z)-3-cyclopropyl-N-[(1R,2R)-2-(dimethylamino)cyclopentyl]-2-fluorobut-2-enamide A is through its selective binding to androgen receptors in muscle and bone tissue. This selective binding leads to an increase in protein synthesis and an increase in bone mineral density, resulting in the anabolic effects observed with this compound. Unlike traditional androgenic steroids, this compound A does not bind to androgen receptors in other tissues, such as the prostate gland, which minimizes the androgenic effects observed with this compound.
Biochemical and Physiological Effects
This compound A has been shown to have significant anabolic effects on muscle and bone tissue. In preclinical studies, it has been shown to increase lean body mass, muscle strength, and bone mineral density. It has also been shown to have a positive effect on lipid metabolism, reducing levels of LDL cholesterol and triglycerides, while increasing levels of HDL cholesterol. In addition, this compound A has been shown to have a positive effect on glucose metabolism, improving insulin sensitivity and reducing the risk of type 2 diabetes.

Advantages and Limitations for Lab Experiments

One of the major advantages of (Z)-3-cyclopropyl-N-[(1R,2R)-2-(dimethylamino)cyclopentyl]-2-fluorobut-2-enamide A is its selectivity for androgen receptors in muscle and bone tissue, which minimizes the androgenic effects observed with this compound. This makes it a potentially safer alternative to traditional androgenic steroids. However, one of the limitations of this compound A is its relatively short half-life, which may limit its therapeutic potential.

Future Directions

There are several potential future directions for research on (Z)-3-cyclopropyl-N-[(1R,2R)-2-(dimethylamino)cyclopentyl]-2-fluorobut-2-enamide A. One area of interest is its potential use in the treatment of conditions such as osteoporosis, muscle wasting, and frailty in the elderly. Another area of interest is its potential use in improving physical performance in athletes and enhancing recovery from injuries. Additionally, there is interest in developing longer-lasting analogs of this compound A, which may have greater therapeutic potential. Finally, there is interest in studying the long-term safety and efficacy of this compound A in humans, particularly with regard to its effects on prostate health and cardiovascular risk factors.
Conclusion
This compound A is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of selective androgen receptor modulators (SARMs) and has been shown to have significant anabolic effects on muscle and bone tissue, while minimizing the androgenic effects on other tissues. While there are still many areas of research to be explored, this compound A has shown great potential as a safer alternative to traditional androgenic steroids, with potential applications in the treatment of conditions such as osteoporosis, muscle wasting, and frailty in the elderly, as well as in improving physical performance in athletes and enhancing recovery from injuries.

Synthesis Methods

The synthesis of (Z)-3-cyclopropyl-N-[(1R,2R)-2-(dimethylamino)cyclopentyl]-2-fluorobut-2-enamide A involves the reaction of 2-fluoro-2-butenamide with cyclopropylmagnesium bromide, followed by the addition of (1R,2R)-2-(dimethylamino)cyclopentylamine. The reaction is carried out in the presence of a palladium catalyst and a base, and the resulting product is purified through column chromatography. The yield of this synthesis method is high, and the purity of the product is also very good.